Cas no 63132-74-1 (N-(2-bromoethyl)methanesulfonamide)

• Product Name: N-(2-bromoethyl)methanesulfonamide
• CAS No: 63132-74-1
• MF: C₃H₈BrNO₂S
• MW: 202.070118904114
• MDL: MFCD00463911
• CID: 515541
• PubChem ID: 285330
• Update Time: 2025-06-09

N-(2-bromoethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-(2-bromoethyl)-
• N-(2-bromoethyl)methanesulfonamide
• methanesulfonamide,n-(2-bromoethyl)
• Methansulfonsaeure-(2-brom-aethylamid)
• N-(2-Brom-aethyl)-methansulfonamid
• N-(2-bromo-ethyl)-methanesulfonamide
• N-(2-bromoethyl)methanesulphonamide
• N-mesyl-2-bromoethylamine
• 63132-74-1
• STK366146
• AKOS005443061
• J-522875
• BS-12869
• CS-0166598
• methanesulfonamide, n-(2-bromoethyl)-
• DTXSID60301282
• SCHEMBL3441994
• DB-320200
• NSC142180
• NSC-142180
• BXVCFLARGCBLEP-UHFFFAOYSA-N
• Br(CH2)2NHSO2CH3
• EN300-71323
• G75982
• SY035848
• MFCD00463911

• MDL： MFCD00463911
• Inchi： 1S/C3H8BrNO2S/c1-8(6,7)5-3-2-4/h5H,2-3H2,1H3
• InChI Key： BXVCFLARGCBLEP-UHFFFAOYSA-N
• SMILES： BrCCNS(C)(=O)=O

Computed Properties

• Exact Mass: 200.94600
• Monoisotopic Mass: 200.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 1.40220

Additional information on N-(2-bromoethyl)methanesulfonamide

Comprehensive Overview of N-(2-bromoethyl)methanesulfonamide (CAS No. 63132-74-1): Properties, Applications, and Industry Insights

N-(2-bromoethyl)methanesulfonamide (CAS No. 63132-74-1) is a specialized organic compound with significant relevance in pharmaceutical and chemical synthesis. This sulfonamide derivative, characterized by its bromoethyl functional group, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, combining a methanesulfonamide moiety with a reactive alkyl halide segment, enables diverse applications in medicinal chemistry and material science.

The compound's unique properties stem from its balanced reactivity profile. The bromoethyl group facilitates nucleophilic substitution reactions, while the methanesulfonamide component contributes to enhanced solubility and stability. Researchers frequently employ N-(2-bromoethyl)methanesulfonamide in the synthesis of heterocyclic compounds, particularly in constructing nitrogen-containing ring systems that are prevalent in many therapeutic agents.

Recent advancements in green chemistry have sparked interest in optimizing the synthesis of 63132-74-1. Modern protocols focus on improving atom economy and reducing hazardous byproducts, aligning with the pharmaceutical industry's sustainability goals. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely used to verify the purity of this compound, ensuring it meets stringent quality standards for research applications.

In drug discovery, N-(2-bromoethyl)methanesulfonamide has gained attention for its role in developing targeted therapies. Its molecular framework allows for precise modifications that can enhance drug-receptor interactions, particularly in oncology and neurology research. The compound's ability to serve as a precursor for bioconjugation has also made it valuable in creating antibody-drug conjugates (ADCs), a rapidly growing field in precision medicine.

From a commercial perspective, the global market for specialty chemical intermediates like 63132-74-1 continues to expand, driven by increasing R&D investment in pharmaceutical and biotechnology sectors. Quality suppliers typically provide this compound with comprehensive certificates of analysis (CoA) and detailed safety data sheets (SDS), addressing the industry's need for transparency and regulatory compliance.

Storage and handling of N-(2-bromoethyl)methanesulfonamide require standard laboratory precautions. The compound should be kept in airtight containers under controlled temperature conditions to maintain stability. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended when working with this chemical.

Emerging research directions for 63132-74-1 include its potential application in polymer chemistry and material science. The reactive bromoethyl group allows for incorporation into various polymeric structures, creating materials with tailored properties for specialized applications. This versatility positions N-(2-bromoethyl)methanesulfonamide as a compound of continuing interest across multiple scientific disciplines.

Analytical challenges associated with N-(2-bromoethyl)methanesulfonamide primarily involve its characterization in complex mixtures. Advanced chromatographic techniques coupled with mass spectrometry have become essential tools for researchers working with this compound. The development of robust analytical methods remains an active area of investigation to support quality control in both academic and industrial settings.

The future outlook for 63132-74-1 appears promising, with ongoing studies exploring novel synthetic applications and derivatives. As the demand for specialized building blocks in drug discovery grows, compounds like N-(2-bromoethyl)methanesulfonamide will likely maintain their importance in the chemical research landscape. Continuous improvements in synthesis efficiency and purity standards will further enhance its utility across various scientific applications.